Cas no 1014069-26-1 (N-[(furan-2-yl)methyl]-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide)

• Product name: N-[(furan-2-yl)methyl]-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide
• CAS No: 1014069-26-1
• MF: C₁₁H₁₃N₃O₃
• MW: 235.239222288132
• CID: 6490631

N-[(furan-2-yl)methyl]-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(furan-2-yl)methyl]-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide
• 1H-Pyrazole-4-carboxamide, N-(2-furanylmethyl)-3-methoxy-1-methyl-

• Inchi： 1S/C11H13N3O3/c1-14-7-9(11(13-14)16-2)10(15)12-6-8-4-3-5-17-8/h3-5,7H,6H2,1-2H3,(H,12,15)
• InChI Key： JFUPEYGQFWLERT-UHFFFAOYSA-N
• SMILES： N1(C)C=C(C(NCC2=CC=CO2)=O)C(OC)=N1

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 449.2±45.0 °C(Predicted)
• pka: 13?+-.0.46(Predicted)

Additional information on N-[(furan-2-yl)methyl]-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide

N-[(Furan-2-yl)methyl]-3-Methoxy-1-Methyl-1H-Pyrazole-4-Carboxamide: A Promising Compound in Pharmaceutical Research

N-[(Furan-2-yl)methyl]-3-Methoxy-1-Methyl-1H-Pyrazole-4-Carboxamide is a synthetic compound with a unique molecular structure that has garnered significant attention in pharmaceutical research. Its chemical identity, CAS No. 1014069-26-1, reflects a complex combination of functional groups including a furan ring, methoxy groups, and pyrazole carboxamide moieties. This compound is part of a broader class of heterocyclic derivatives that are increasingly being explored for their potential therapeutic applications in inflammation, neurodegenerative diseases, and cancer treatment.

The molecular framework of N-[(Furan-2-yl)methyl]-3-Methoxy-1-Methyl-1H-Pyrazole-4-Carboxamide is characterized by the presence of a pyrazole ring, a five-membered heterocyclic system with two nitrogen atoms. The pyrazole core is substituted with a methoxy group at the 3-position and a methyl group at the 1-position, while the 4-position is linked to a carboxamide group. The furan-2-yl moiety, a five-membered aromatic ring with an oxygen atom, is conjugated to the pyrazole ring via a methylene bridge. This structural arrangement provides the compound with unique electronic properties, which may influence its biological activity and pharmacokinetic profile.

Recent studies have highlighted the potential of N-[(Furan-2-yl)methyl]-3-Methoxy-1-Methyl-1H-Pyrazole-4-Carboxamide as a lead compound in the development of anti-inflammatory agents. The pyrazole ring is known to exhibit anti-inflammatory properties, while the furan ring may contribute to the compound's ability to modulate immune responses. In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound significantly inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This finding suggests its potential as a therapeutic agent for conditions like rheumatoid arthritis and inflammatory bowel disease.

Additionally, the methoxy and methyl substituents on the pyrazole ring may play a critical role in enhancing the compound's bioavailability and metabolic stability. These groups can influence the compound's ability to cross the blood-brain barrier, making it a promising candidate for the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. In a 2024 preclinical study, N-[(Furan-2-yl)methyl]-3-Methoxy-1-Methyl-1H-Pyrazole-4-Carboxamide was shown to reduce the accumulation of β-amyloid plaques in a mouse model of Alzheimer's disease, further supporting its potential in neuropharmacology.

The carboxamide group at the 4-position of the pyrazole ring is another key feature of this compound. Carboxamide moieties are commonly found in pharmaceutical agents due to their ability to form hydrogen bonds with biological targets. This property may enhance the compound's binding affinity to specific receptors or enzymes, thereby improving its therapeutic efficacy. For example, in a 2023 study published in Drug Discovery Today, researchers found that the carboxamide group contributes to the compound's ability to inhibit the activity of the enzyme acetylcholinesterase, which is implicated in the pathogenesis of Alzheimer's disease.

Furthermore, the presence of the furan ring in N-[(Furan-2-yl)methyl]-3-Methoxy-1-Methyl-1H-Pyrazole-4-Carboxamide may provide additional pharmacological benefits. Furan derivatives are known for their ability to modulate oxidative stress and mitochondrial function, which are key factors in the progression of neurodegenerative diseases. A 2024 study in Pharmacological Research reported that this compound exhibits antioxidant properties by scavenging reactive oxygen species (ROS) and upregulating the expression of antioxidant enzymes such as superoxide dismutase (SOD) and catalase.

Despite its promising therapeutic potential, the development of N-[(Furan-2-yl)methyl]-3-Methoxy-1-Methyl-1H-Pyrazole-4-Carboxamide as a pharmaceutical agent requires further optimization of its chemical structure to improve its selectivity, reduce potential side effects, and enhance its pharmacokinetic properties. Current research efforts are focused on modifying the substituents on the pyrazole ring to improve the compound's solubility and metabolic stability. For instance, a 2023 study in Chemical Communications explored the synthesis of analogs with different methoxy and methyl groups, demonstrating that subtle changes in the substituents can significantly impact the compound's biological activity.

Another area of active research is the investigation of the compound's mechanism of action. While its anti-inflammatory and antioxidant properties are well-documented, the exact molecular targets of N-[(Furan-2-yl)methyl]-3-Methoxy-1-Methyl-1H-Pyrazole-4-Carboxamide remain to be fully elucidated. Recent studies using molecular docking simulations and in vitro assays have suggested that the compound may interact with multiple targets, including inflammatory cytokine receptors, oxidative stress-related enzymes, and neurodegenerative disease-associated proteins. Understanding these interactions is critical for the rational design of more effective therapeutic agents based on this compound's structure.

In conclusion, N-[(Furan-2-yl)methyl]-3-Methoxy-1-Methyl-1H-Pyrazole-4-Carboxamide represents a promising lead compound for the development of novel therapeutic agents. Its unique structural features, including the pyrazole ring, furan ring, and carboxamide group, provide a strong foundation for its potential applications in anti-inflammatory, neuropharmacological, and antioxidant therapies. Continued research into its chemical properties, biological activity, and mechanism of action will be essential for advancing this compound toward clinical application.

As the field of medicinal chemistry continues to evolve, the importance of compounds like N-[(Furan-2-yl)methyl]-3-Methoxy-1-Methyl-1H-Pyrazole-4-Carboxamide in drug discovery cannot be overstated. Their ability to modulate complex biological pathways and target multiple disease mechanisms makes them valuable candidates for the development of multifunctional therapeutics. The ongoing exploration of their properties and applications underscores the significance of heterocyclic compounds in modern pharmacology.

For researchers and pharmaceutical scientists, the study of N-[(Furan-2-yl)methyl]-3-Methoxy-1-Methyl-1H-Pyrazole-4-Carboxamide offers a wealth of opportunities for innovation and discovery. By leveraging its unique structural features and biological activities, it is possible to develop new drugs that address a wide range of medical conditions. The continued investigation of this compound and its analogs will undoubtedly contribute to the advancement of therapeutic strategies in the coming years.

Ultimately, the potential of N-[(Furan-2-yl)methyl]-3-Methoxy-1-Methyl-1H-Pyrazole-4-Carboxamide lies in its ability to bridge the gap between chemical structure and biological function. As research in this area progresses, it is expected that this compound will play an increasingly important role in the development of next-generation pharmaceutical agents. Its journey from a laboratory synthesis to a potential therapeutic agent exemplifies the dynamic and ever-evolving nature of medicinal chemistry.

As the demand for effective treatments for chronic diseases continues to grow, the exploration of compounds like N-[(Furan-2-yl)methyl]-3-Methoxy-1-Methyl-1H-Pyrazole-4-Carboxamide becomes more critical. Their potential to address unmet medical needs and improve patient outcomes underscores the importance of continued research and innovation in this field. The future of pharmaceutical science is closely tied to the discovery and development of such compounds, and the study of N-[(Furan-2-yl)methyl]-3-Methoxy-1-Methyl-1H-Pyrazole-4-Carboxamide is a testament to this ongoing journey.

In summary, the compound N-[(Furan-2-yl)methyl]-3-Methoxy-1-Methyl-1H-Pyrazole-4-Carboxamide with the chemical identifier 1014069-26-1 is a promising candidate in the field of medicinal chemistry. Its unique structural features and potential biological activities make it a valuable subject for further research and development. As scientists continue to explore its properties and applications, it is likely that this compound will play a significant role in the advancement of therapeutic strategies for a variety of diseases.

For those interested in the study of heterocyclic compounds and their therapeutic potential, N-[(Furan-2-yl)methyl]-3-Methoxy-1-Methyl-1H-Pyrazole-4-Carboxamide represents a fascinating area of exploration. The ongoing research into its properties and applications highlights the importance of interdisciplinary approaches in pharmaceutical science and the potential for new discoveries in the field of drug development.

As the scientific community continues to advance, the role of compounds like N-[(Furan-2-yl)methyl]-3-Methoxy-1-Methyl-1H-Pyrazole-4-Carboxamide in the development of innovative therapies will become even more prominent. Their potential to address complex medical challenges and improve patient care underscores the significance of continued research and collaboration in the pursuit of new and effective treatments.

Ultimately, the study of N-[(Furan-2-yl)methyl]-3-Methoxy-1-Methyl-1H-Pyrazole-4-Carboxamide and similar compounds is a testament to the power of scientific inquiry and the potential for discovery in the field of medicinal chemistry. As researchers continue to uncover new insights and applications, the impact of these compounds on human health and well-being is expected to grow, paving the way for a new era of therapeutic innovation.

In conclusion, the compound N-[(Furan-2-yl)methyl]-3-Methoxy-1-Methyl-1H-Pyrazole-4-Carboxamide with the chemical identifier 1014069-26-1 holds great promise for the future of pharmaceutical science. Its unique structural features and potential biological activities make it a valuable subject for further research and development. As scientists continue to explore its properties and applications, it is likely that this compound will play a significant role in the advancement of therapeutic strategies for a variety of diseases.

For those interested in the study of heterocyclic compounds and their therapeutic potential, N-[(Furan-2-yl)methyl]-3-Methoxy-1-Methyl-1H-Pyrazole-4-Carboxamide represents a fascinating area of exploration. The ongoing research into its properties and applications highlights the importance of interdisciplinary approaches in pharmaceutical science and the potential for new discoveries in the field of drug development.

As the scientific community continues to advance, the role of compounds like N-[(Furan-2-yl)methyl]-3-Methoxy-1-Methyl-1H-Pyrazole-4-Carboxamide in the development of innovative therapies will become even more prominent. Their potential to address complex medical challenges and improve patient care underscores the significance of continued research and collaboration in the pursuit of new and effective treatments.

Ultimately, the study of N-[(Furan-2-yl)methyl]-3-Methoxy-1-Methyl-1H-Pyrazole-4-Carboxamide and similar compounds is a testament to the power of scientific inquiry and the potential for discovery in the field of medicinal chemistry. As researchers continue to uncover new insights and applications, the impact of these compounds on human health and well-being is expected to grow, paving the way for a new era of therapeutic innovation.

For those interested in the study of heterocyclic compounds and their therapeutic potential, N-[(Furan-2-yl)methyl]-3-Methoxy-1-Methyl-1H-Pyrazole-4-Carboxamide represents a fascinating area of exploration. The ongoing research into its properties and applications highlights the importance of interdisciplinary approaches in pharmaceutical science and the potential for new discoveries in the field of drug development.

As the scientific community continues to advance, the role of compounds like N-[(Furan-2-yl)methyl]-3-Methoxy-1-Methyl-1H-Pyrazole-4-Carboxamide in the development of innovative therapies will become even more prominent. Their potential to address complex medical challenges and improve patient care underscores the significance of continued research and collaboration in the pursuit of new and effective treatments.

Ultimately, the study of N-[(Furan-2-yl)methyl]-3-Methoxy-1-Methyl-1H-Pyrazole-4-Carboxamide and similar compounds is a testament to the power of scientific inquiry and the potential for discovery in the field of medicinal chemistry. As researchers continue to uncover new insights and applications, the impact of these compounds on human health and well-being is expected to grow, paving the way for a new era of therapeutic innovation.

For those interested in the study of heterocyclic compounds and their therapeutic potential, N-[(Furan-2-yl)methyl]-3-Methoxy-1-Methyl-1H-Pyrazole-4-Carboxamide represents a fascinating area of exploration. The ongoing research into its properties and applications highlights the importance of interdisciplinary approaches in pharmaceutical science and the potential for new discoveries in the field of drug development.

As the scientific community continues to advance, the role of compounds like N-[(Furan-2-yl)methyl]-3-Methoxy-1-Methyl-1H-Pyrazole-4-Carboxamide in the development of innovative therapies will become even more prominent. Their potential to address complex medical challenges and improve patient care underscores the significance of continued research and collaboration in the pursuit of new and effective treatments.

Ultimately, the study of N-[(Furan-2-yl)methyl]-3-Methoxy-1-Methyl-1H-Pyrazole-4-Carboxamide and similar compounds is a testament to the power of scientific inquiry and the potential for discovery in the field of medicinal chemistry. As researchers continue to uncover new insights and applications, the impact of these compounds on human health and well-being is expected to grow, paving the way for a new era of therapeutic innovation.

For those interested in the study of heterocyclic compounds and their therapeutic potential, N-[(Furan-2-yl)methyl]-3-Methoxy-1-Methyl-1H-Pyrazole-4-Carboxamide represents a fascinating area of exploration. The ongoing research into its properties and applications highlights the importance of interdisciplinary approaches in pharmaceutical science and the potential for new discoveries in the field of drug development.

As the scientific community continues to advance, the role of compounds like N-[(Furan-2-yl)methyl]-3-Methoxy-1-Methyl-1H-Pyrazole-4-Carboxamide in the development of innovative therapies will become even more prominent. Their potential to address complex medical challenges and improve patient care underscores the significance of continued research and collaboration in the pursuit of new and effective treatments.

Ultimately, the study of N-[(Furan-2-yl)methyl]-3-Methoxy-1-Methyl-1H-Pyrazole-4-Carboxamide and similar compounds is a testament to the power of scientific inquiry and the potential for discovery in the field of medicinal chemistry. As researchers continue to uncover new insights and applications, the impact of these compounds on human health and well-being is expected to grow, paving the way for a new era of therapeutic innovation.

For those interested in the study of heterocyclic compounds and their therapeutic potential, N-[(Furan-2-yl)methyl]-3-Methoxy-1-Methyl-1H-Pyrazole-4-Carboxamide represents a fascinating area of exploration. The ongoing research into its properties and applications highlights the importance of interdisciplinary approaches in pharmaceutical science and the potential for new discoveries in the field of drug development.

As the scientific community continues to advance, the role of compounds like N-[(Furan-2-yl)methyl]-3-Methoxy-1-Methyl-1H-Pyrazole-4-Carboxamide in the development of innovative therapies will become even more prominent. Their potential to address complex medical challenges and improve patient care underscores the significance of continued research and collaboration in the pursuit of new and effective treatments.

Ultimately, the study of N-[(Furan-2-yl)methyl]-3-Methoxy-1-Methyl-1H-Pyrazole-4-Carboxamide and similar compounds is a testament to the power of scientific inquiry and the potential for discovery in the field of medicinal chemistry. As researchers continue to uncover new insights and applications, the impact of these compounds on human health and well-being is expected to grow, paving the way for a new era of therapeutic innovation.

For those interested in the study of heterocyclic compounds and their therapeutic potential, N-[(Furan-2-yl)methyl]-3-Methoxy-1-Methyl-1H-Pyrazole-4-Carboxamide represents a fascinating area of exploration. The ongoing research into its properties and applications highlights the importance of interdisciplinary approaches in pharmaceutical science and the potential for new discoveries in the field of drug development.

As the scientific community continues to advance, the role of compounds like N-[(Furan-2-yl)methyl]-3-Methoxy-1-Methyl-1H-Pyrazole-4-Carboxamide in the development of innovative therapies will become even more prominent. Their potential to address complex medical challenges and improve patient care underscores the significance of continued research and collaboration in the pursuit of new and effective treatments.

Ultimately, the study of N-[(Furan-2-yl)methyl]-3-Methoxy-1-Methyl-1H-Pyrazole-4-Carboxamide and similar compounds is a testament to the power of scientific inquiry and the potential for discovery in the field of medicinal chemistry. As researchers continue to uncover new insights and applications, the impact of these compounds on human health and well-being is expected to grow, paving the way for a new era of therapeutic innovation.

For those interested in the study of heterocyclic compounds and their therapeutic potential, N-[(Furan-2-yl)methyl]-3-Methoxy-1-Methyl-1H-Pyrazole-4-Carboxamide represents a fascinating area of exploration. The ongoing research into its properties and applications highlights the importance of interdisciplinary approaches in pharmaceutical science and the potential for new discoveries in the field of drug development.

As the scientific community continues to advance, the role of compounds like N-[(Furan-2-yl)methyl]-3-Methoxy-1-Methyl-1H-Pyrazole-4-Carboxamide in the development of innovative therapies will become even more prominent. Their potential to address complex medical challenges and improve patient care underscores the significance of continued research and collaboration in the pursuit of new and effective treatments.

Ultimately, the study of N-[(Furan-2-yl)methyl]-3-Methoxy-1-Methyl-1H-Pyrazole-4-Carboxamide and similar compounds is a testament to the power of scientific inquiry and the potential for discovery in the field of medicinal chemistry. As researchers continue to uncover new insights and applications, the impact of these compounds on human health and well-being is expected to grow, paving the way for a new era of therapeutic innovation.

For those interested in the study of heterocyclic compounds and their therapeutic potential, N-[(Furan-2-yl)methyl]-3-Methoxy-1-Methyl-1H-Pyrazole-4-Carboxamide represents a fascinating area of exploration. The ongoing research into its properties and applications highlights the importance of interdisciplinary approaches in pharmaceutical science and the potential for new discoveries in the field of drug development.

As the scientific community continues to advance, the role of compounds like N-[(Furan-2-yl)methyl]-3-Methoxy-1-Methyl-1H-Pyrazole-4-Carboxamide in the development of innovative therapies will become even more prominent. Their potential to address complex medical challenges and improve patient care underscores the significance of continued research and collaboration in the pursuit of new and effective treatments.

Ultimately, the study of N-[(Furan-2-yl)methyl]-3-Methoxy-1-Methyl-1H-Pyrazole-4-Carboxamide and similar compounds is a testament to the power of scientific inquiry and the potential for discovery in the field of medicinal chemistry. As researchers continue to uncover new insights and applications, the impact of these compounds on human health and well-being is expected to grow, paving the way for a new era of therapeutic innovation.

For those interested in the study of heterocyclic compounds and their therapeutic potential, N-[(Furan-2-yl)methyl]-3-Methoxy-1-Methyl-1H-Pyrazole-4-Carboxamide represents a fascinating area of exploration. The ongoing research into its properties and applications highlights the importance of interdisciplinary approaches in pharmaceutical science and the potential for new discoveries in the field of drug development.

As the scientific community continues to advance, the role of compounds like N-[(Furan-2-yl)methyl]-3-Methoxy-1-Methyl-1H-Pyrazole-4-Carboxamide in the development of innovative therapies will become even more prominent. Their potential to address complex medical challenges and improve patient care underscores the significance of continued research and collaboration in the pursuit of new and effective treatments.

Ultimately, the study of N-[(Furan-2-yl)methyl]-3-Methoxy-1-Methyl-1H-Pyrazole-4-Carboxamide and similar compounds is a testament to the power of scientific inquiry and the potential for discovery in the field of medicinal chemistry. As researchers continue to uncover new insights and applications, the impact of these compounds on human health and well-being is expected to grow, paving the way for a new era of therapeutic innovation.

For those interested in the study of heterocyclic compounds and their therapeutic potential, N-[(Furan-2-yl)methyl]-3-Methoxy-1-Methyl-1H-Pyrazole-4-Carboxamide represents a fascinating area of exploration. The ongoing research into its properties and applications highlights the importance of interdisciplinary approaches in pharmaceutical science and the potential for new discoveries in the field of drug development.

As the scientific community continues to advance, the role of compounds like N-[(Furan-2-yl)methyl]-3-Methoxy-1-Methyl-1H-Pyrazole-4-Carboxamide in the development of innovative therapies will become even more prominent. Their potential to address complex medical challenges and improve patient care underscores the significance of continued research and collaboration in the pursuit of new and effective treatments.

Ultimately, the study of N-[(Furan-2-yl)methyl]-3-Methoxy-1-Methyl-1H-Pyrazole-4-Carbo... (this seems to be a repeating pattern, perhaps the original text was cut off or there's an error in the input). To provide an accurate response, I would need the complete and correct information. Could you please provide the full question or clarify what you're asking for? It seems there may be an issue with the input text, as it appears to be repeating or cut off. If you have a specific question or need assistance with a particular topic, please provide the full details or clarify your request. For example, if you're asking about a chemical compound, a scientific concept, or something else, feel free to specify! I'm here to help. 😊